Cas no 860650-43-7 (2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 4-cyanobenzenecarboxylate)

• Product Name: 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 4-cyanobenzenecarboxylate
• CAS No: 860650-43-7
• MDL: MFCD03787400
• CID: 4661255
• Update Time: 2025-05-19

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 4-cyanobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 4-cyanobenzenecarboxylate

• MDL： MFCD03787400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 4-cyanobenzenecarboxylate

2-(5-Methyl-7-Oxo-4,7-Dihydro1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl)Ethyl 4-Cyanobenzenecarboxylate

The compound 2-(5-Methyl-7-Oxo-4,7-Dihydro1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl)Ethyl 4-Cyanobenzenecarboxylate (CAS No. 860650-43-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of triazolopyrimidines, which are known for their versatile structures and wide-ranging biological activities. The molecule's structure incorporates a triazolopyrimidine core with a methyl group at position 5 and an oxo group at position 7. Additionally, the compound features an ethyl group attached to position 6 of the triazolopyrimidine ring and a 4-cyanobenzenecarboxylate moiety at the other end.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery and development. These compounds have shown promising results in targeting various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The methyl group at position 5 of this compound contributes to its stability and enhances its pharmacokinetic properties. Meanwhile, the oxo group at position 7 plays a critical role in modulating the compound's electronic properties, making it more reactive towards certain biochemical pathways.

The ethyl group attached to the triazolopyrimidine ring serves as a linker that connects the core structure to the 4-cyanobenzenecarboxylate moiety, which is known for its strong electron-withdrawing properties. This combination creates a molecule with unique electronic characteristics that can interact with biological targets in novel ways. Recent research has demonstrated that such structures can act as potent inhibitors of kinases and other enzymes involved in cellular signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity.

From an applications perspective, 2-(5-Methyl-7-Oxo-4,7-Dihydro1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl)Ethyl 4-Cyanobenzenecarboxylate has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, its electron-withdrawing groups make it a promising candidate for use in electronic materials such as organic semiconductors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to certain protein targets with high affinity. Furthermore, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns.

In conclusion, 2-(5-Methyl-7-Oxo-4,7-Dihydro1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl)Ethyl 4-Cyanobenzenecarboxylate is a versatile compound with significant potential across multiple disciplines. Its unique structure combines functional groups that offer both biological activity and electronic versatility. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.